![molecular formula C15H13NO2 B5886235 1-[3-(2-furyl)acryloyl]indoline](/img/structure/B5886235.png)
1-[3-(2-furyl)acryloyl]indoline
Overview
Description
1-[3-(2-furyl)acryloyl]indoline, also known as Curcumin, is a naturally occurring polyphenolic compound found in turmeric. It has been widely studied for its potential therapeutic properties due to its anti-inflammatory, antioxidant, and anticancer effects. Curcumin has been shown to modulate various signaling pathways and target multiple molecular targets, making it a promising candidate for the development of new drugs.
Mechanism of Action
1-[3-(2-furyl)acryloyl]indoline's mechanism of action is complex and multifaceted. It has been shown to modulate various signaling pathways and target multiple molecular targets. 1-[3-(2-furyl)acryloyl]indoline can inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase, and inducible nitric oxide synthase (iNOS). It can also activate various transcription factors, including nuclear factor-kappa B (NF-kB) and activator protein-1 (AP-1). 1-[3-(2-furyl)acryloyl]indoline can also modulate the expression of various genes involved in inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
1-[3-(2-furyl)acryloyl]indoline has been shown to have various biochemical and physiological effects. It has been found to have antioxidant properties, which can protect cells from oxidative damage. 1-[3-(2-furyl)acryloyl]indoline has been shown to have anti-inflammatory properties, which can reduce inflammation in the body. It has also been found to have anticancer properties, which can inhibit the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
1-[3-(2-furyl)acryloyl]indoline has several advantages for lab experiments. It is readily available and can be easily synthesized or extracted from turmeric. 1-[3-(2-furyl)acryloyl]indoline has been extensively studied, and its properties and mechanisms of action are well understood. However, 1-[3-(2-furyl)acryloyl]indoline also has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to work with. 1-[3-(2-furyl)acryloyl]indoline can also be unstable under certain conditions, which can affect its activity.
Future Directions
There are several future directions for the study of 1-[3-(2-furyl)acryloyl]indoline. One area of research is the development of new drugs based on 1-[3-(2-furyl)acryloyl]indoline's properties. Researchers are also studying the use of 1-[3-(2-furyl)acryloyl]indoline in combination with other drugs to enhance its therapeutic effects. Another area of research is the development of new methods for synthesizing and delivering 1-[3-(2-furyl)acryloyl]indoline to improve its solubility and stability. Researchers are also studying the use of 1-[3-(2-furyl)acryloyl]indoline in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.
Synthesis Methods
1-[3-(2-furyl)acryloyl]indoline can be synthesized through various methods, including extraction from turmeric, chemical synthesis, and biotransformation. The most common method for synthesizing 1-[3-(2-furyl)acryloyl]indoline is through the extraction of turmeric using organic solvents such as ethanol or acetone. Chemical synthesis involves the reaction of ferulic acid and vanillin to produce 1-[3-(2-furyl)acryloyl]indoline. Biotransformation involves the use of microorganisms to convert ferulic acid to 1-[3-(2-furyl)acryloyl]indoline.
Scientific Research Applications
1-[3-(2-furyl)acryloyl]indoline has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer effects. 1-[3-(2-furyl)acryloyl]indoline has been found to modulate various signaling pathways and target multiple molecular targets, making it a promising candidate for the development of new drugs. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.
properties
IUPAC Name |
(E)-1-(2,3-dihydroindol-1-yl)-3-(furan-2-yl)prop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2/c17-15(8-7-13-5-3-11-18-13)16-10-9-12-4-1-2-6-14(12)16/h1-8,11H,9-10H2/b8-7+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJDULHCELCQOW-BQYQJAHWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)C=CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C2=CC=CC=C21)C(=O)/C=C/C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
31.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24839566 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(E)-1-(2,3-dihydroindol-1-yl)-3-(furan-2-yl)prop-2-en-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B5886166.png)
![4-[4-(trifluoromethyl)benzyl]thiomorpholine](/img/structure/B5886172.png)
![N-(4-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methoxy}phenyl)-N-methylacetamide](/img/structure/B5886189.png)
![N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide](/img/structure/B5886209.png)
![6-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B5886246.png)
![N-{5-[(4-fluorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}butanamide](/img/structure/B5886256.png)
